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Compound of Interest

Compound Name: Exo-5-norbornene-2-methanol
CAS No.: 67505-46-8
Cat. No.: B13455279
Get Quote
. J

CAS: 95-12-5 | Formula: CsH120 | Structure: Bicyclic Alkene / Primary Alcohol

Molecular Architecture & Reactivity Profile

The Core Directive: Understanding the safety of 5-norbornene-2-methanol requires looking
beyond the standard "Irritant” label. Its behavior is dictated by two competing functional groups:
the highly strained norbornene ring and the primary hydroxymethyl group.

Structural Isomerism

Commercially available 5-norbornene-2-methanol is typically a mixture of endo and exo
isomers.[1]

e Endo-isomer: The hydroxymethyl group points "down" (away from the bridgehead).
o Exo-isomer: The hydroxymethyl group points "out" (towards the bridgehead).

« Safety Implication: While chemically similar, the ratio affects the freezing point and viscosity.
Researchers must treat the mixture as a single entity regarding toxicology, but be aware of
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batch-to-batch physical variations.

Reactivity Map

The molecule is a "dual-threat" reagent. The ring strain (~27 kcal/mol) makes the alkene highly
reactive toward Ring-Opening Metathesis Polymerization (ROMP), while the alcohol allows for
esterification or urethane formation.
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Figure 1:Functional reactivity map highlighting the dual-nature of the molecule. The alkene
drives polymerization risks, while the alcohol dictates storage stability.

Comprehensive Hazard Profiling

This section synthesizes GHS data with practical handling experience.

Quantitative Physical Data
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Property Value Context for Safety

N ) High boiler; vacuum distillation
Boiling Point 97°C @ 20 mmHg ) o
required for purification.

Combustible Liquid. Not highly
Flash Point 87-88°C (Closed Cup) flammable, but will sustain fire
if heated.

Slightly denser than water;

Density 1.027 g/mL ] ] )
sinks in aqueous spills.[1]
Inhalation risk is low at

Vapor Pressure Low (<1 mmHg @ 20°C) ambient T, but high during
heating/distillation.

Solubility Immiscible in water Soluble in THF, DCM, Toluene.

GHS Classification & Logic

Signal Word: WARNING
e H302 + H312 + H332 (Acute Toxicity): Harmful if swallowed, in contact with skin, or inhaled.

o Mechanism:[2][3] Norbornene derivatives are lipophilic. They can penetrate the stratum
corneum (outer skin layer), carrying the reactive alkene into the bloodstream.

e H315 (Skin Irritation) & H319 (Eye Irritation):

o Mechanism:[2][3] The alcohol moiety acts as a defatting agent, stripping oils from the skin,
while the norbornene ring can act as a sensitizer in susceptible individuals.

o H335 (STOT-SE): Respiratory irritation.[4]

o Causality: Inhalation of mists (during sparging or transfer) irritates the mucous
membranes.

Storage & Stability: A Self-Validating System
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To ensure scientific integrity, storage is not just about "putting it on a shelf."” It is about
maintaining the monomer's ability to undergo controlled polymerization later.

The "Inert & Dark" Protocol

o Oxidation Prevention: The primary alcohol is susceptible to slow oxidation to 5-norbornene-
2-carboxaldehyde.

o Protocol: Store under an atmosphere of Nitrogen (N2) or Argon (Ar).

« Inhibitor Status: Unlike acrylates, norbornenes are rarely inhibited with MEHQ because they
do not undergo radical polymerization easily.

o Risk:[2][3][5][6][7] Spontaneous polymerization is rare, but oligomerization can occur over
years if exposed to UV light or heat.

» Self-Validation Step (Purity Check):
o Before use in sensitive ROMP reactions, check the refractive index (
). A significant drift (>0.005) indicates oxidation or oligomerization.
Operational Handling & Emergency Response

Workflow: Safe Transfer Protocol

Handling this monomer for drug delivery or polymer synthesis often requires anhydrous
conditions.
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Storage: Amber Bottle

(Under N2/Ar)

PPE Check:
Nitrile Gloves + Goggles + Lab Coat

Transfer Method:
Syringe/Cannula (Air-Free)

Avoid Moisture

Reaction Vessel
(Schlenk/Glovebox)

Quench/Disposal:
Chemical Incineration
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Figure 2:Safe handling workflow emphasizing air-free transfer techniques to preserve monomer

integrity and prevent exposure.

Emergency Scenarios
o Fire (Class B):

o Flash Point: ~87°C.[8][9]

o Extinguishing Media: Carbon dioxide (CO2), dry chemical, or alcohol-resistant foam. Do
not use a solid water stream, as it may scatter the burning liquid (since density > 1.0, it

sinks, but surface agitation can spread fire).

¢ Skin Contact:
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o Immediate Action: Wash with soap and water for 15 minutes. Do not use ethanol/solvents
to wash skin; this increases permeability.

o Spill (Small):

o Absorb with vermiculite or sand.[2][3] Do not use combustible materials like sawdust.
Application Context: Polymerization Safety
For researchers using this in Ring-Opening Metathesis Polymerization (ROMP):

o Catalyst Sensitivity: Ruthenium-based catalysts (Grubbs Gen 1/2/3) are tolerant of the
alcohol functionality, but the monomer purity is critical. Impurities (oxidation products) can
poison the catalyst.

o Exotherm Management: ROMP of norbornene is exothermic due to the release of ring strain.

o Control: When scaling up (>10g), add the catalyst as a solution slowly to the monomer (or
vice versa) to control heat generation. Do not mix bulk neat monomer with catalyst.

Transport & Regulatory Data
e US DOT: Not regulated in non-bulk packagings (<119 gallons).
o Bulk: NA1993, Combustible liquid, n.o.s. (5-norbornene-2-methanol), Ill.
o |ATA/IMDG: Not regulated as Dangerous Goods (Flash point > 60°C).
e TSCA (USA): Listed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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